Cas no 2228953-01-1 (3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid
• CAS No: 2228953-01-1
• MF: C₁₄H₁₈ClNO₅
• MW: 315.749423503876
• CID: 6258915
• PubChem ID: 165676891
• Update Time: 2025-05-22

3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxypropanoic acid
• EN300-1900506
• 2228953-01-1

• Inchi： 1S/C14H18ClNO5/c1-14(2,3)21-13(20)16-10-5-4-8(6-9(10)15)7-11(17)12(18)19/h4-6,11,17H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： ZIQPNHFWMMZLMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)CC(C(=O)O)O

Computed Properties

• Exact Mass: 315.0873504g/mol
• Monoisotopic Mass: 315.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid

3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 2228953-01-1)

3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid, commonly referred to by its CAS number 2228953-01-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a substituted phenyl group, a tert-butoxycarbonyl (Boc) protecting group, and a hydroxylpropanoic acid moiety. The combination of these functional groups makes it a versatile molecule for research and development in the fields of drug discovery, material science, and synthetic chemistry.

The molecular formula of this compound is C₁₆H₂₀ClN₂O₄, with a molecular weight of approximately 367.8 g/mol. Its structure consists of a central phenyl ring substituted at the 4-position with a tert-butoxycarbonylamino group and at the 3-position with a chlorine atom. The hydroxylpropanoic acid group is attached at the 3-position of the phenyl ring, introducing additional hydrophilicity and reactivity to the molecule. This structural arrangement allows for diverse interactions, making it an attractive candidate for various chemical transformations and biological assays.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions, amide formations, and protection/deprotection strategies. The use of the Boc group as a protecting agent for the amino functionality is particularly advantageous, as it provides stability during intermediate steps while allowing for controlled deprotection under mild acidic conditions. Recent advancements in catalytic asymmetric synthesis have also enabled more efficient routes to this compound, enhancing its scalability for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Additionally, its stability under standard storage conditions ensures its usability in long-term research projects.

The biological activity of CAS No. 2228953-01-1 has been explored in recent studies, particularly in the context of its potential as a precursor or intermediate in drug development. For instance, researchers have investigated its role in peptide synthesis, where the Boc group serves as a temporary protective measure during chain elongation. Furthermore, the hydroxylpropanoic acid moiety has shown promise in modulating enzyme activity, suggesting its utility in designing bioactive molecules with specific therapeutic targets.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 2228953-01-1) stands out as a valuable compound in modern organic chemistry due to its unique structure and versatile functional groups. Its applications span across multiple disciplines, from synthetic chemistry to pharmacology, with ongoing research continually uncovering new avenues for its utilization. As advancements in synthetic methodologies continue to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.